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Compound of Interest

Compound Name: Hirsutene

Cat. No.: B1244429

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of all laboratory chemicals is paramount. This document provides a
comprehensive, step-by-step guide for the proper disposal of Hirsutene, a sesquiterpene
hydrocarbon.

Hirsutene is a tricyclic hydrocarbon and a fungal metabolite.[1] While a specific Safety Data
Sheet (SDS) for Hirsutene is not readily available in public databases, its classification as a
sesquiterpene provides guidance on its general chemical properties and the necessary
precautions for its handling and disposal. As with any laboratory chemical, a thorough risk
assessment should be conducted by qualified personnel before handling and disposal.

Hazard Assessment and Chemical Properties

A comprehensive understanding of a substance's properties is the foundation of safe handling
and disposal. The following table summarizes the known and predicted properties of
Hirsutene.
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Property Value/iInformation Source

Molecular Formula C15H24 PubChem[1]

Molecular Weight 204.35 g/mol PubChem[1]

Physical Form Predicted to be an oil ChemicalBook[2]
Predicted to be off-white to )

Color ] ChemicalBook[2]
light brown

Boiling Point Predicted: 622.0 + 55.0 °C ChemicalBook|[2]

Density Predicted: 1.313 + 0.06 g/cm3 ChemicalBook[2]

Storage Temperature -20°C ChemicalBook[2]
Predicted: N (Dangerous for _

Hazard Codes ] ChemicalBook[2]
the environment)

) Predicted: R50 (Very toxic to )

Risk Statements ) ) ChemicalBook[2]
aguatic organisms)
Predicted: S61 (Avoid release
to the environment. Refer to )

Safety Statements o ) ChemicalBook[2]
special instructions/safety data
sheets)

RIDADR UN 3077 9/ PGl ChemicalBook[2]

Based on its classification as a hydrocarbon and the predicted hazard information, Hirsutene

should be treated as a flammable and environmentally hazardous substance.

Experimental Protocol: Waste Disposal Procedure

The following protocol outlines the necessary steps for the safe disposal of Hirsutene waste in

a laboratory setting. This procedure is based on general best practices for chemical waste

management.[3][4][5][6][7]

1. Waste Minimization:
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The primary goal is to minimize the generation of chemical waste.[5] Plan experiments to
use the smallest practical quantities of Hirsutene.

. Personal Protective Equipment (PPE):
Before handling Hirsutene waste, ensure appropriate PPE is worn, including:
o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)
o Laboratory coat
. Waste Segregation and Collection:

Do not mix Hirsutene waste with other waste streams unless compatibility has been
confirmed.[4]

Collect Hirsutene waste in a dedicated, properly labeled, and compatible waste container.[4]
[5] The original container is often a good choice if it is in good condition.[4]

The container must have a tight-fitting lid to prevent the release of vapors.[4]

Store the waste container in a designated satellite accumulation area that is at or near the
point of generation.[5]

. Labeling:
Clearly label the waste container with the words "Hazardous Waste."[4][5]
The label must also include:

The full chemical name: "Hirsutene Waste"

[¢]

[¢]

The approximate concentration and volume

The date the waste was first added to the container

[e]

o

The name and contact information of the generating researcher or lab
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5. Storage:

o Store the Hirsutene waste container in a well-ventilated area, away from sources of ignition
such as heat, sparks, or open flames.

e Ensure the storage area is secure and only accessible to authorized personnel.[4]

» Do not store incompatible chemicals together. Specifically, keep Hirsutene waste separate
from:

o Acids and bases|[4]
o Oxidizing agents[4]
6. Disposal Request:

e Once the waste container is full (typically no more than 80% capacity to allow for expansion)
or has been in storage for a predetermined time (e.g., 6 months), arrange for its disposal
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.[5]

o Follow your institution's specific procedures for requesting a waste pickup.

Logical Workflow for Hirsutene Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Hirsutene.

Click to download full resolution via product page

Hirsutene Disposal Workflow
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific chemical hygiene plan and waste disposal procedures, and adhere to all local, state,
and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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